2-(Diethylamino)benzonitrile
Overview
Description
2-(Diethylamino)benzonitrile is a chemical compound that belongs to the class of amine nitriles. It has a linear formula of C11H14N2 .
Synthesis Analysis
The synthesis of 2-(Diethylamino)benzonitrile and similar compounds involves various steps. For instance, the synthesis of quaternary ammonium salts was carried out by microwave-assisted synthesis . The final step of synthesis of quaternary ammonium salts was carried out by microwave-assisted synthesis .Molecular Structure Analysis
The molecular formula of 2-(Diethylamino)benzonitrile is C11H14N2 . The molecular weight is 174.24 g/mol .Chemical Reactions Analysis
Nitriles, such as 2-(Diethylamino)benzonitrile, undergo various reactions. For example, they can be hydrolyzed, both under acidic or basic conditions, to form carboxylic acids . They can also be reduced to primary amines .Physical And Chemical Properties Analysis
The boiling point of 2-(Diethylamino)benzonitrile is predicted to be 289.1±23.0 °C . Its density is predicted to be 1.01±0.1 g/cm3 . The pKa is predicted to be 4.62±0.38 .Scientific Research Applications
Excitation Energy Calculations
The compound 2-(Diethylamino)benzonitrile can be used in the study of excitation energies. For instance, similar compounds like 4-(dimethylamino)benzonitrile (DMABN) have been used to benchmark the accuracy of range-separated local hybrid (RSLH) functionals in calculating the potential energy curves for the amino group twist in excited states . This research could potentially be extended to 2-(Diethylamino)benzonitrile.
Fluorescence Studies
Compounds similar to 2-(Diethylamino)benzonitrile, such as 4-(N,N-dimethylamino)benzonitrile (DMABN), have been used in fluorescence studies . These studies involve measuring steady-state absorption, fluorescence excitation, and emission spectra at room temperature in various solutions. The fluorescence spectra of DMABN exhibit dual emission in certain solvents . It’s possible that 2-(Diethylamino)benzonitrile could exhibit similar properties, making it useful in fluorescence studies.
Drug Synthesis
While there isn’t specific information available on the use of 2-(Diethylamino)benzonitrile in drug synthesis, similar compounds have been used in the preparation of drugs. For example, 4-[(4-chloropyrimidin-2-yl)amino]benzonitrile, a compound with a similar structure, has been used in the synthesis of the drug Rilpivirine . It’s possible that 2-(Diethylamino)benzonitrile could be used in a similar manner.
Pharmacological Applications
Although specific information on the pharmacological applications of 2-(Diethylamino)benzonitrile is not available, diazine alkaloids, which are structurally similar, have a wide range of pharmacological applications . They exhibit antimetabolite, anticancer, antibacterial, antiallergic, tyrosine kinase, antimicrobial, calcium channel antagonistic, anti-inflammatory, analgesic, antihypertensive, antileishmanial, antituberculostatic, anticonvulsant, diuretic and potassium-sparing, to antiaggressive activities . It’s possible that 2-(Diethylamino)benzonitrile could have similar applications.
Mechanism of Action
Safety and Hazards
Future Directions
The study of 2-(Diethylamino)benzonitrile and similar compounds is ongoing. For instance, research has been conducted on the accuracy of the ω LH22t range-separated local hybrid (RSLH) for the two lowest excited-state potential energy curves for the amino group twist in 4-(dimethylamino)benzonitrile . This research could have implications for the study of 2-(Diethylamino)benzonitrile.
properties
IUPAC Name |
2-(diethylamino)benzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N2/c1-3-13(4-2)11-8-6-5-7-10(11)9-12/h5-8H,3-4H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YWJQYHVWROTJNW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=CC=CC=C1C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40597060 |
Source
|
| Record name | 2-(Diethylamino)benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40597060 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Diethylamino)benzonitrile | |
CAS RN |
197507-52-1 |
Source
|
| Record name | 2-(Diethylamino)benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40597060 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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